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Compound of Interest

Compound Name: Tris(3-aminopropyl)amine

Cat. No.: B1583958 Get Quote

Essential Safety and Handling Guide for Tris(3-
aminopropyl)amine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Tris(3-aminopropyl)amine in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Chemical Identifier and Hazard Information:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1583958?utm_src=pdf-interest
https://www.benchchem.com/product/b1583958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Chemical Name Tris(3-aminopropyl)amine

CAS Number 4963-47-7

Molecular Formula C9H24N4

Molecular Weight 188.31 g/mol

Appearance Colorless to Light yellow clear liquid

Primary Hazards Corrosive

GHS Signal Word Danger

Hazard Statements

H314: Causes severe skin burns and eye

damage.[1] H318: Causes serious eye damage.

[1]

Personal Protective Equipment (PPE)
To ensure safety and prevent exposure, the following personal protective equipment is

mandatory when handling Tris(3-aminopropyl)amine:
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Chemical safety goggles with

side shields and a face shield

(8-inch minimum).

To protect eyes and face from

splashes.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, >0.11 mm

thickness) and a lab coat. For

larger quantities or increased

risk of contact, chemical-

resistant coveralls are

recommended.

To prevent skin contact.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

vapors or aerosols are

generated, a NIOSH/MSHA-

approved respirator is

required.

To avoid inhalation.

Body Protection
A laboratory coat is the

minimum requirement.

To protect personal clothing

and skin from contamination.

Operational Workflow for Handling Tris(3-
aminopropyl)amine
The following diagram outlines the standard operating procedure for the safe handling of

Tris(3-aminopropyl)amine from preparation to disposal.
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Operational Workflow for Handling Tris(3-aminopropyl)amine

Preparation

Handling & Experimentation

Proceed to handling

Post-Handling & Decontamination

After experiment completion

Waste Disposal

After decontamination

Don appropriate PPE

Ensure fume hood is operational

Locate safety shower and eyewash station

Assemble all necessary materials

Conduct all work in a chemical fume hood

Use appropriate glassware for transfers

Avoid creating aerosols

Decontaminate work surfaces

Wash hands thoroughly

Remove and properly store/dispose of PPE

Collect all waste in a designated, labeled hazardous waste container

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Caption: Workflow for safe handling of Tris(3-aminopropyl)amine.
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Experimental Protocols
Step-by-Step Handling Protocol:

Preparation: Before beginning any work, ensure you have read and understood the Safety

Data Sheet (SDS). The work area, preferably within a chemical fume hood, should be clean

and uncluttered. All necessary equipment and reagents should be assembled. Put on all

required PPE as specified in the table above.

Handling: All manipulations of Tris(3-aminopropyl)amine should be conducted within a

certified chemical fume hood to minimize inhalation exposure. Use appropriate and clean

glassware for all transfers. When transferring the liquid, do so carefully to avoid splashing

and the generation of aerosols.

Post-Handling: After handling, thoroughly decontaminate all work surfaces. Wash your hands

and any exposed skin with soap and water. Remove and properly dispose of contaminated

PPE. Contaminated clothing should be removed immediately and laundered before reuse.

Spill and Emergency Procedures:

In Case of a Spill:

Evacuate personnel from the immediate area.[2]

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Clean the spill area thoroughly.

Prevent the spill from entering drains or waterways.[2]

First Aid Measures:
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Eye Contact: Immediately flush with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[2][3]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Seek immediate medical attention.[2][3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water. Never give anything by

mouth to an unconscious person.[2][3] Seek immediate medical attention.[2]

Disposal Plan
All waste containing Tris(3-aminopropyl)amine, including unused product and contaminated

materials (e.g., gloves, pipette tips, absorbent materials), must be collected in a designated,

properly labeled, and sealed hazardous waste container. Disposal must be carried out in

accordance with all applicable local, state, and federal regulations. Do not dispose of down the

drain or into the environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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